potassium (3-ethoxy-2-hydroxypropyl)ethylsulfamate
Overview
Description
Potassium (3-ethoxy-2-hydroxypropyl)ethylsulfamate (EHES) is a sulfamate compound that has been widely used in scientific research for its unique properties. EHES is a water-soluble compound that can be easily synthesized and has been shown to have a variety of biochemical and physiological effects.
Mechanism of Action
The mechanism of action of potassium (3-ethoxy-2-hydroxypropyl)ethylsulfamate is not fully understood, but it is thought to be related to its ability to interact with water molecules and form hydrogen bonds. potassium (3-ethoxy-2-hydroxypropyl)ethylsulfamate has been shown to have a unique ability to stabilize proteins by forming hydrogen bonds with the protein surface. This stabilizes the protein and prevents denaturation, which can occur during storage or processing.
Biochemical and Physiological Effects:
potassium (3-ethoxy-2-hydroxypropyl)ethylsulfamate has been shown to have a variety of biochemical and physiological effects. In vitro studies have shown that potassium (3-ethoxy-2-hydroxypropyl)ethylsulfamate can inhibit the activity of certain enzymes, including carbonic anhydrase and acetylcholinesterase. potassium (3-ethoxy-2-hydroxypropyl)ethylsulfamate has also been shown to have anti-inflammatory properties, which may be related to its ability to stabilize proteins. In vivo studies have shown that potassium (3-ethoxy-2-hydroxypropyl)ethylsulfamate can reduce inflammation and improve cognitive function in animal models of Alzheimer's disease.
Advantages and Limitations for Lab Experiments
Potassium (3-ethoxy-2-hydroxypropyl)ethylsulfamate has several advantages for use in lab experiments. It is water-soluble, which makes it easy to use in aqueous solutions. potassium (3-ethoxy-2-hydroxypropyl)ethylsulfamate is also stable at a wide range of temperatures and pH levels, which makes it suitable for use in a variety of experimental conditions. However, potassium (3-ethoxy-2-hydroxypropyl)ethylsulfamate has some limitations. It can be toxic at high concentrations, and its effects on biological systems are not fully understood.
Future Directions
There are several future directions for research on potassium (3-ethoxy-2-hydroxypropyl)ethylsulfamate. One area of research is the development of potassium (3-ethoxy-2-hydroxypropyl)ethylsulfamate-based formulations for the stabilization of proteins in pharmaceuticals. Another area of research is the investigation of the anti-inflammatory properties of potassium (3-ethoxy-2-hydroxypropyl)ethylsulfamate and its potential use in the treatment of inflammatory disorders. Additionally, the mechanism of action of potassium (3-ethoxy-2-hydroxypropyl)ethylsulfamate is not fully understood, and further research is needed to elucidate its effects on biological systems.
Synthesis Methods
Potassium (3-ethoxy-2-hydroxypropyl)ethylsulfamate can be synthesized by reacting ethylene oxide, ethyl alcohol, and sulfamic acid in the presence of potassium hydroxide. The reaction takes place in an aqueous solution and produces potassium (3-ethoxy-2-hydroxypropyl)ethylsulfamate as a white crystalline powder. The purity of potassium (3-ethoxy-2-hydroxypropyl)ethylsulfamate can be increased by recrystallization or column chromatography.
Scientific Research Applications
Potassium (3-ethoxy-2-hydroxypropyl)ethylsulfamate has been used in a variety of scientific research applications, including as a surfactant, a protein stabilizer, and a cryoprotectant. potassium (3-ethoxy-2-hydroxypropyl)ethylsulfamate has been shown to have a unique ability to stabilize proteins, which has led to its use in the pharmaceutical industry for the formulation of protein-based drugs. potassium (3-ethoxy-2-hydroxypropyl)ethylsulfamate has also been used as a surfactant in the production of nanoparticles and as a cryoprotectant in the preservation of biological samples.
properties
IUPAC Name |
potassium;N-(3-ethoxy-2-hydroxypropyl)-N-ethylsulfamate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H17NO5S.K/c1-3-8(14(10,11)12)5-7(9)6-13-4-2;/h7,9H,3-6H2,1-2H3,(H,10,11,12);/q;+1/p-1 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QQCVJCLDVZBYQV-UHFFFAOYSA-M |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC(COCC)O)S(=O)(=O)[O-].[K+] |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H16KNO5S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
265.37 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-[4-({1-butyl-2-[(4-methylpentyl)sulfonyl]-1H-imidazol-5-yl}methyl)-1-piperazinyl]ethanol](/img/structure/B5102360.png)
![6-amino-3,4-diphenyl-2,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile](/img/structure/B5102366.png)
![2-(allylthio)-3-(2-methyl-2-propen-1-yl)-3,5,6,7,8,9-hexahydro-4H-cyclohepta[4,5]thieno[2,3-d]pyrimidin-4-one](/img/structure/B5102368.png)
![7-(3-bromo-4-methoxyphenyl)-N-(2-methoxyphenyl)-5-methyl-4,7-dihydrotetrazolo[1,5-a]pyrimidine-6-carboxamide](/img/structure/B5102369.png)
![2-[4-(2,5-dimethylphenyl)-1-piperazinyl]-4-methyl-7-(methylthio)quinoline](/img/structure/B5102378.png)
![1-[2-(4-fluorophenyl)ethyl]-6-hydroxy-4,4,6-trimethyltetrahydro-2(1H)-pyrimidinethione](/img/structure/B5102388.png)
![1-[4-methoxy-3-(1-piperidinylmethyl)phenyl]ethanone hydrochloride](/img/structure/B5102394.png)
![5-acetyl-2-{[2-(4-biphenylyl)-2-oxoethyl]thio}-4-(2-furyl)-6-methyl-1,4-dihydro-3-pyridinecarbonitrile](/img/structure/B5102399.png)
![3-{4-[(1-cyclohexyl-1H-1,2,3-triazol-4-yl)carbonyl]-1-piperazinyl}-2,5-dimethylpyrazine](/img/structure/B5102405.png)
![2-ethyl-5-({4-[4-(3-thienyl)-1H-1,2,3-triazol-1-yl]-1-piperidinyl}methyl)pyrimidine trifluoroacetate](/img/structure/B5102415.png)
![6-(1-azepanyl)-N-[3-(4-morpholinyl)propyl][1,2,5]oxadiazolo[3,4-b]pyrazin-5-amine](/img/structure/B5102428.png)
![N-(3,4-dimethylphenyl)-2-[5-(4-hydroxy-3-nitrobenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]acetamide](/img/structure/B5102439.png)
![4-({2-[4-(4-biphenylyl)-1,3-thiazol-2-yl]-2-cyanovinyl}amino)benzenesulfonamide](/img/structure/B5102443.png)
![8-tert-butyl-1-mercapto-4-(4-methylphenyl)-6,7,8,9-tetrahydro[1]benzothieno[3,2-e][1,2,4]triazolo[4,3-a]pyrimidin-5(4H)-one](/img/structure/B5102451.png)